N'-(2,3-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide

• IUPAC Name: N-[(E)-(2,3-dimethoxyphenyl)methylideneamino]-1-hydroxynaphthalene-2-carboxamide
• InChI: InChI=1S/C20H18N2O4/c1-25-17-9-5-7-14(19(17)26-2)12-21-22-20(24)16-11-10-13-6-3-4-8-15(13)18(16)23/h3-12,23H,1-2H3,(H,22,24)/b21-12+
• InChI Key: YNOFUHCYPHFAOR-CIAFOILYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C=NNC(=O)C2=C(C3=CC=CC=C3C=C2)O
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=N/NC(=O)C2=C(C3=CC=CC=C3C=C2)O
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol

Description

N'-(2,3-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide, also known as DHNQH, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. DHNQH belongs to the family of hydrazones and is derived from 2-hydroxy-1-naphthaldehyde and 2,3-dimethoxybenzaldehyde. This compound has shown promising results in various research studies, making it a subject of interest for researchers worldwide.

Mechanism of Action

The mechanism of action of N'-(2,3-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been found to inhibit the activity of various enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. This compound has also been found to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, antioxidant, and anticancer properties. This compound has been found to reduce the production of inflammatory mediators such as prostaglandins and cytokines, leading to a reduction in inflammation. This compound has also been found to exhibit antioxidant properties, reducing the production of reactive oxygen species (ROS) and protecting cells from oxidative damage. Additionally, this compound has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-(2,3-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide is its relatively low cost of synthesis, making it an attractive candidate for large-scale production. This compound has also been found to exhibit excellent stability and solubility, making it easy to handle in laboratory experiments. However, one of the limitations of this compound is its limited bioavailability, which may limit its efficacy in vivo.

Future Directions

There are several future directions for research on N'-(2,3-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide. One area of interest is the development of this compound-based drugs for the treatment of cancer and inflammation. Further studies are needed to elucidate the mechanism of action of this compound and to optimize its pharmacological properties. Another area of interest is the use of this compound as a plant growth regulator and pesticide. Further studies are needed to determine the efficacy and safety of this compound in agriculture. Additionally, further studies are needed to explore the potential use of this compound in the development of organic electronic devices.

Synthesis Methods

The synthesis of N'-(2,3-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide involves the reaction of 2-hydroxy-1-naphthaldehyde and 2,3-dimethoxybenzaldehyde in the presence of hydrazine hydrate. The reaction mixture is refluxed in ethanol for several hours, and the resulting product is purified by recrystallization. The yield of this compound obtained from this reaction is relatively high, making it a cost-effective method for large-scale production.

Scientific Research Applications

N'-(2,3-dimethoxybenzylidene)-1-hydroxy-2-naphthohydrazide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, this compound has shown promising results in the treatment of cancer and inflammation. It has been found to inhibit the growth of cancer cells and reduce inflammation in animal models. This compound has also been studied for its potential use as an antibacterial and antifungal agent.
In agriculture, this compound has been studied for its potential use as a plant growth regulator. It has been found to increase the yield of crops and improve their resistance to environmental stress. This compound has also been studied for its potential use as a herbicide and insecticide.
In material science, this compound has been studied for its potential use in the development of organic electronic devices. It has been found to exhibit excellent charge transport properties, making it a promising candidate for use in electronic devices such as solar cells and transistors.